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Compound of Interest

Compound Name: Secalciferol

Cat. No.: B192353

An In-depth Technical Guide to (24R)-24,25-Dihydroxyvitamin D3
This technical guide provides a comprehensive overview of the physical, chemical, and biological properties of (24R)-24,25-Dihydroxyvitamin D3. It is

working with vitamin D metabolites. This document summarizes key quantitative data, details relevant experimental protocols, and visualizes importan

Core Physical and Chemical Properties
(24R)-24,25-Dihydroxyvitamin D3, a significant metabolite of vitamin D3, plays a role in various physiological processes. While considered by some a

it possesses unique biological activities, particularly in bone and cartilage health.[1][2] It is formed from 25-hydroxyvitamin D3 through the action of th

Table 1: Physical and Chemical Properties of (24R)-24,25-Dihydroxyvitamin D3

Property Value Sourc

Chemical Formula C₂₇H₄₄O₃ [3]

Molecular Weight 416.6 g/mol [3]

IUPAC Name

(6R)-6-[(1R,3aS,4E,7aR)-4-[(2Z)-2-[(5S)-5-hydroxy-2-

methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-

1H-inden-1-yl]-2-methylheptane-2,3-diol

[2][3]

CAS Number 40013-87-4 [2]

Appearance White to off-white solid [4]

Melting Point Not explicitly available in the searched literature for the solid form.

Solubility

Soluble in organic solvents such as ethanol, DMSO, and dimethylformamide

(DMF).[5] Sparingly soluble in aqueous buffers.[5] For aqueous solutions, it is

recommended to first dissolve in ethanol and then dilute with the aqueous

buffer.[5] The solubility of the parent compound, Vitamin D3, has been

reported in various organic solvents, with higher solubility in less polar

solvents like propan-1-ol and ethanol compared to methanol and acetonitrile.

[4]

Stability

Recommended storage for solutions is at -20°C, protected from light.[6] Stock

solutions in DMSO are suggested to be stored at -80°C for up to 6 months

and at -20°C for 1 month, under nitrogen and protected from light.[4] The

parent compound, Vitamin D3, is known to be sensitive to light, oxygen, and

acidic pH.[7]

Synthesis and Metabolism
The synthesis of (24R)-24,25-Dihydroxyvitamin D3 is a crucial step in the catabolic pathway of vitamin D3.
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The primary route of biosynthesis involves the hydroxylation of 25-hydroxyvitamin D3 (calcifediol) at the C24 position. This reaction is catalyzed by th

hydroxyvitamin D3-24-hydroxylase.[1]

25-Hydroxyvitamin D3 (24R)-24,25-DihydroxHydroxylation at C24CYP24A1
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Biosynthesis of (24R)-24,25-Dihydroxyvitamin D3.

Chemical Synthesis
Several chemical synthesis routes for (24R)-24,25-Dihydroxyvitamin D3 have been developed, often for the purpose of creating standards for analytic

Wittig-Horner reaction, with a key step being the stereocontrolled introduction of the 24-hydroxyl group via a palladium(0)-induced[8][8]-sigmatropic re

methyl ester and involves several steps, including a Pummerer rearrangement and irradiation, to yield a precursor that is then reacted with a Grignard

Biological Activity and Signaling Pathways
While often considered a less active metabolite compared to 1α,25-dihydroxyvitamin D3, (24R)-24,25-Dihydroxyvitamin D3 exhibits distinct biological 

in fracture healing and the maintenance of normal bone integrity.

Genomic Signaling Pathway
(24R)-24,25-Dihydroxyvitamin D3 can bind to the Vitamin D Receptor (VDR), although with a lower affinity than 1α,25-dihydroxyvitamin D3. Upon bind

This complex then binds to Vitamin D Response Elements (VDREs) in the promoter regions of target genes, thereby modulating their transcription.
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Genomic signaling of (24R)-24,25-Dihydroxyvitamin D3.

Non-Genomic Signaling Pathway
In addition to its genomic actions, (24R)-24,25-Dihydroxyvitamin D3 is also capable of initiating rapid, non-genomic signaling events. These are media

intracellular signaling cascades. For instance, in hepatocytes, it has been shown to induce pro-inflammatory signaling pathways.
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Non-genomic signaling of (24R)-24,25-Dihydroxyvitamin D3.

Experimental Protocols
Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
LC-MS/MS is the gold standard for the accurate quantification of (24R)-24,25-Dihydroxyvitamin D3 in biological matrices such as serum.

Table 2: Representative LC-MS/MS Protocol for (24R)-24,25-Dihydroxyvitamin D3 in Human Serum

Step Description

Sample Preparation

1. To 100 µL of serum, add an internal standard

like methanol or zinc sulfate.[11]3. Centrifuge t

supernatant with an organic solvent (e.g., hexa

of nitrogen.6. Reconstitute the residue in the m

Chromatography

LC System: Waters ACQUITY UPLC or similar

similar.[11]Mobile Phase A: 2 mM ammonium a

ammonium acetate + 0.1% formic acid in meth

mobile phase B is typically used to elute the an

Mass Spectrometry

Mass Spectrometer: Waters Xevo TQ-S or a si

Ionization (ESI) positive.[11]Acquisition Mode: 

the DMEQ-TAD derivatized analyte: 762.6 > 46
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digraph "LC-MS/MS Workflow" {

graph [rankdir="TB", splines=ortho, nodesep=0.5];

node [shape=rectangle, style=filled, fillcolor="#F1F3F4", fontcolor="#202124", fontname="Arial", fontsize=10]

edge [fontname="Arial", fontsize=9, color="#5F6368"];

"Start" [shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF", label="Serum Sample"];

"Add_IS" [label="Add Internal Standard"];

"Protein_Precipitation" [label="Protein Precipitation"];

"Extraction" [label="Liquid-Liquid Extraction"];

"Evaporation" [label="Evaporation to Dryness"];

"Reconstitution" [label="Reconstitution"];

"LC_Separation" [label="LC Separation"];

"MS_Detection" [label="MS/MS Detection"];

"Data_Analysis" [label="Data Analysis"];

"End" [shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF", label="Quantification Result"];

"Start" -> "Add_IS" -> "Protein_Precipitation" -> "Extraction" -> "Evaporation" -> "Reconstitution" -> "LC_Sep

}

LC-MS/MS workflow for (24R)-24,25-Dihydroxyvitamin D3.

VDR Binding Assay - Electrophoretic Mobility Shift Assay (EMSA)
EMSA is used to study the binding of (24R)-24,25-Dihydroxyvitamin D3-liganded VDR to a specific DNA sequence (VDRE).

Table 3: General Protocol for VDR-VDRE EMSA

Step Description

Probe Preparation
1. Synthesize and anneal complementary oligo

stranded DNA probe, typically with a radioisoto

Binding Reaction

1. Incubate the labeled VDRE probe with purifi

Dihydroxyvitamin D3 to the reaction mixture to 

dihydroxyvitamin D3 and a no-ligand control.3.

Electrophoresis
1. Load the binding reaction mixtures onto a no

constant voltage in a cold room or with a coolin

Detection

1. After electrophoresis, dry the gel.2. Expose t

appropriate imager (for fluorescent probes) to v

labeled probe indicates binding.

Conclusion
(24R)-24,25-Dihydroxyvitamin D3 is a metabolite of vitamin D3 with distinct physical, chemical, and biological properties. While its role is still under in

to interact with the VDR and potentially other receptors, thereby modulating gene expression and initiating rapid signaling events, suggests a more co

methods and experimental protocols outlined in this guide provide a framework for researchers to further explore the significance of this intriguing vita
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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